Cas no 321430-52-8 (2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-4-piperidinylidene}acetohydrazide)

• Product Name: 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-4-piperidinylidene}acetohydrazide
• CAS No: 321430-52-8
• MDL: MFCD00180800
• CID: 4645855
• Update Time: 2025-08-03

2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-4-piperidinylidene}acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4-PIPERIDINYLIDENE)ACETOHYDRAZIDE
• 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-4-piperidinylidene}acetohydrazide

• MDL： MFCD00180800

Additional information on 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-4-piperidinylidene}acetohydrazide

Introduction to 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-4-piperidinylidene}acetohydrazide (CAS No. 321430-52-8)

2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-4-piperidinylidene}acetohydrazide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by the CAS number 321430-52-8, belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense research interest. The presence of multiple functional groups, including a piperidine moiety and an acetohydrazide moiety, contributes to its complex reactivity and biological profile.

The molecular structure of 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-4-piperidinylidene}acetohydrazide is characterized by a pyridine ring substituted with a 3-chloro group at the 1-position and a trifluoromethyl group at the 5-position. This arrangement, combined with the piperidine ring linked through a carbon atom to an acetohydrazide group, creates a molecule with distinct electronic and steric properties. These features are crucial in determining its interaction with biological targets, which is a key consideration in drug discovery and development.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The compound 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-4-piperidinylidene}acetohydrazide has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and other pathological processes. The combination of chloro and trifluoromethyl substituents on the pyridine ring enhances its binding affinity to specific protein targets, making it a valuable candidate for further investigation.

The acetohydrazide group in the molecule is particularly noteworthy as it can participate in hydrogen bonding interactions, which are essential for the binding of small molecules to their biological targets. This functional group has been extensively explored in medicinal chemistry due to its ability to form stable hydrogen bonds with polar residues in proteins. The presence of this moiety in 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-4-piperidinylidene}acetohydrazide suggests that it may have high specificity for certain biological targets, which could be exploited for therapeutic purposes.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design due to their enhanced metabolic stability and improved pharmacokinetic properties. The trifluoromethyl group in this compound contributes to these advantages by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This feature makes 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-4-piperidinylidene}acetohydrazide a promising candidate for further development as an active pharmaceutical ingredient (API).

The piperidine ring is another critical structural element that influences the biological activity of this compound. Piperidine derivatives are known for their ability to interact with various biological targets, including enzymes and receptors involved in neurotransmission and inflammation. The specific arrangement of substituents on the piperidine ring in 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-4-piperidinylidene}acetohydrazide may contribute to its unique pharmacological profile, making it a valuable tool for studying drug-receptor interactions.

In conclusion, 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-4-piperidinylidene}acetohydrazide (CAS No. 321430-52-8) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups, including chloro, trifluoromethyl, piperidine, and acetohydrazide moieties, makes it an intriguing candidate for further investigation into its biological activity and therapeutic applications. As research continues to uncover new insights into the mechanisms of disease and drug action, compounds like this one will play a crucial role in the development of novel treatments.